Cas no 1439900-19-2 (1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1439900-19-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5218910
• Update Time: 2026-03-06

1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylmethyl)cyclobutanecarboxylic acid
• 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H13NO2/c13-10(14)11(5-3-6-11)8-9-4-1-2-7-12-9/h1-2,4,7H,3,5-6,8H2,(H,13,14)
• InChI Key： XEIAVBNDBNJMSA-UHFFFAOYSA-N
• SMILES： C1(CC2=NC=CC=C2)(C(O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1439900-19-2)

1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1439900-19-2) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a cyclobutane ring fused with a pyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its carboxylic acid functional group enhances its reactivity, enabling applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s pyridine-methyl-cyclobutane backbone is a focal point for modern medicinal chemistry, as it combines the rigidity of cyclobutane with the aromaticity of pyridine. This hybrid structure is pivotal in designing small-molecule inhibitors, a hot topic in oncology and neurology research. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, addressing key challenges in preclinical development. With the rise of AI-driven drug design, computational models frequently reference 1439900-19-2 as a scaffold for virtual screening.

From a synthetic perspective, 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid is synthesized via Pd-catalyzed cross-coupling or cycloaddition reactions, methods widely discussed in green chemistry forums. Its CAS number (1439900-19-2) is often searched alongside terms like "synthetic routes" and "scale-up protocols", reflecting industrial interest. Environmental concerns have also spurred investigations into biodegradable derivatives of this compound, aligning with the sustainability trends dominating chemical R&D.

Analytical characterization of 1439900-19-2 typically involves NMR spectroscopy and high-resolution mass spectrometry, techniques critical for verifying its purity—a common query among quality control professionals. The compound’s crystalline form is another area of exploration, particularly for co-crystal engineering in formulation science. As patent filings citing this structure grow, its commercial relevance in intellectual property strategies becomes evident.

In conclusion, 1-[(pyridin-2-yl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1439900-19-2) exemplifies innovation at the intersection of heterocyclic chemistry and applied pharmacology. Its adaptability to structure-activity relationship (SAR) studies ensures its prominence in peer-reviewed literature and industry whitepapers. For researchers navigating hit-to-lead optimization or molecular docking, this compound offers a compelling case study in rational drug design.